1-(2-(Phenylthio)ethyl)-1h-1,2,3-triazol-4-amine
Description
Properties
Molecular Formula |
C10H12N4S |
|---|---|
Molecular Weight |
220.30 g/mol |
IUPAC Name |
1-(2-phenylsulfanylethyl)triazol-4-amine |
InChI |
InChI=1S/C10H12N4S/c11-10-8-14(13-12-10)6-7-15-9-4-2-1-3-5-9/h1-5,8H,6-7,11H2 |
InChI Key |
REVBXNKSGLQDHE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)SCCN2C=C(N=N2)N |
Origin of Product |
United States |
Preparation Methods
Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
The key step in preparing 1-(2-(Phenylthio)ethyl)-1H-1,2,3-triazol-4-amine is the CuAAC reaction between an azide and a terminal alkyne to form the 1,2,3-triazole ring.
- Typical Conditions: Use of copper(I) catalysts such as CuI or CuSO4 with a reducing agent like sodium ascorbate, often in the presence of ligands such as tris(benzyltriazolylmethyl)amine (TBTA) or 1,3-bis(1H-imidazol-1-ylmethyl)benzene ((BimH)3).
- Solvents: DMF, MeOH/H2O mixtures, or EtOH are commonly employed.
- Temperature: Reactions are typically performed at room temperature to 60 °C.
- Yields: High yields (up to 99%) have been reported under optimized conditions.
A representative data table for CuAAC reaction optimization is shown below:
| Entry | Acid (equiv) | Cu Catalyst (mol %) | Na Asc (equiv) | Ligand (mol %) | Solvent (Conc., M) | Temp (°C) | Yield (%) |
|---|---|---|---|---|---|---|---|
| 1 | H2SO4 (1.6) | CuI (1) | 1 | TBTA | DMF (0.40) | 60 | 96 |
| 4 | H2SO4 (1.6) | CuI (1) | 1 | TBTA | DMF (0.83) | RT | 85 |
| 7 | HCOOH | CuI (1) | 0.2 | TBTA | DMF (0.83) | 40 | 90 |
| 12 | HCOOH | CuSO4 (0.25) | 0.25 | (BimH)3 | MeOH/H2O (0.83) | RT | 99 |
Source: Copper-catalyzed azide-alkyne cycloaddition optimization data
Introduction of the Phenylthioethyl Side Chain
The phenylthioethyl substituent can be introduced via nucleophilic substitution or thiolation reactions involving thiophenol derivatives.
- Method: Reaction of alkyl halides or oximes with aryl thiols in the presence of oxidants such as N-iodosuccinimide (NIS) and bases like sodium carbonate.
- Solvent System: Mixtures of dichloroethane (DCE) and dimethyl sulfoxide (DMSO) in ratios like 10:1.
- Temperature: Typically heated at 80 °C for 10 hours under nitrogen atmosphere.
- Purification: Silica gel column chromatography using petroleum ether/ethyl acetate mixtures.
- Yields: Moderate to good yields (28%-83%) depending on scale and conditions.
Example procedure excerpt:
To an oven-dried screw-capped reaction tube with magnetic stirring, the oxime (0.48 mmol), N-iodosuccinimide (0.4 mmol), and sodium carbonate (0.4 mmol) were added. A solution of aryl thiol (0.4 mmol) in DCE/DMSO (10:1, 1 mL) was introduced under nitrogen. The mixture was stirred at 80 °C for 10 h, then cooled and purified by column chromatography to afford the desired phenylthio-substituted compound.
Scale-Up and Yield Optimization
Scale-up reactions have been demonstrated with similar conditions, achieving yields up to 83% for phenylthio-substituted triazole derivatives.
- Example: Using 4.8 mmol scale of oxime, N-iodosuccinimide, sodium carbonate, and 4-fluorothiophenol in DCE/DMSO at 80 °C for 10 h gave an 83% yield after purification.
Analytical and Characterization Data
Typical characterization data for phenylthio-substituted triazole derivatives include:
- Melting Points: 166–167 °C for related compounds.
- [^1H NMR](pplx://action/followup): Signals consistent with aromatic protons, triazole ring protons, and methylene protons adjacent to sulfur.
- IR Spectroscopy: Characteristic peaks for C–H stretching (~3074 cm⁻¹), C=S or C–S stretching, and NH2 groups.
- Purity: Confirmed by chromatographic techniques.
Summary Table of Preparation Methods
| Step | Reagents/Conditions | Solvent | Temp (°C) | Time (h) | Yield (%) | Notes |
|---|---|---|---|---|---|---|
| CuAAC | Terminal alkyne + organic azide, CuI or CuSO4 catalyst, sodium ascorbate, ligand (TBTA or (BimH)3) | DMF, MeOH/H2O | RT–60 | 1–12 | 85–99 | High regioselectivity for 1,4-disubstituted triazole |
| Thiolation | Oxime or alkyl halide + aryl thiol, N-iodosuccinimide, sodium carbonate | DCE/DMSO (10:1) | 80 | 10 | 28–83 | Under nitrogen, followed by silica gel chromatography |
Chemical Reactions Analysis
Types of Reactions
1-(2-(Phenylthio)ethyl)-1h-1,2,3-triazol-4-amine can undergo various chemical reactions, including:
Oxidation: The phenylthio group can be oxidized to form sulfoxides or sulfones.
Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.
Substitution: Nucleophiles such as alkyl halides or acyl chlorides are commonly used in substitution reactions.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Dihydrotriazoles.
Substitution: Various substituted triazoles depending on the nucleophile used.
Scientific Research Applications
1-(2-(Phenylthio)ethyl)-1h-1,2,3-triazol-4-amine has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.
Medicine: Explored for its potential use in drug development, particularly as an antifungal or anticancer agent.
Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.
Mechanism of Action
The mechanism of action of 1-(2-(Phenylthio)ethyl)-1h-1,2,3-triazol-4-amine involves its interaction with specific molecular targets. The phenylthio group can interact with enzymes and proteins, potentially inhibiting their function. The triazole ring can also interact with nucleic acids, affecting cellular processes. The exact pathways and molecular targets are still under investigation, but the compound’s unique structure allows it to interact with a variety of biological molecules.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
Key structural analogues and their substituents are summarized below:
Notes:
Physicochemical Properties
- Solubility : Sulfur-containing derivatives (e.g., the target compound) exhibit lower aqueous solubility compared to pyridine/pyrazole analogues due to increased hydrophobicity .
- Melting Points : Triazoles with aromatic substituents (e.g., ) typically have higher melting points (>150°C) than aliphatic derivatives .
- Stability : The phenylthioethyl group may confer oxidative instability compared to stable trifluoromethyl or heteroaromatic substituents .
Key Research Findings
Substituent-Driven Bioactivity : Electron-withdrawing groups (e.g., -CF₃) enhance target binding but reduce solubility, whereas sulfur-containing groups balance lipophilicity and permeability .
Synthetic Scalability : CuAAC remains the most efficient method for triazole synthesis, though steric hindrance from bulky substituents necessitates optimized conditions .
Metabolic Considerations : Sulfur-containing triazoles may undergo faster hepatic metabolism compared to fluorinated analogues, impacting half-life .
Q & A
Q. What are the recommended synthetic routes for 1-(2-(Phenylthio)ethyl)-1H-1,2,3-triazol-4-amine?
The compound can be synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) , a regioselective method to form the triazole core. Key steps include:
- Step 1 : Preparation of the alkyne precursor (e.g., 2-(phenylthio)ethyl azide).
- Step 2 : Reaction with a propargylamine derivative under Cu(I) catalysis (e.g., CuSO₄·5H₂O with sodium ascorbate in THF/H₂O) to form the 1,2,3-triazole ring .
- Alternative : Microwave-assisted synthesis can reduce reaction time and improve yield (e.g., 30 minutes at 100°C vs. 24 hours conventional heating) .
Q. How should researchers safely handle and dispose of this compound?
- Handling : Use PPE (gloves, goggles, lab coat) and work in a fume hood. Avoid inhalation or skin contact due to potential toxicity (H303+H313+H333 hazard codes) .
- Waste Disposal : Segregate waste into designated containers for halogenated organic compounds. Collaborate with certified waste management services for incineration or chemical neutralization .
Q. What purification methods are effective for isolating the compound?
- Column Chromatography : Use silica gel with a gradient of ethyl acetate/hexane (e.g., 30–70% EA).
- Recrystallization : Optimize solvent mixtures (e.g., DMSO/water or ethanol/water) based on solubility data (e.g., 18.1 µg/mL in pH 7.4 buffer) .
Advanced Research Questions
Q. How can reaction conditions for CuAAC be optimized to improve yield and regioselectivity?
- Catalyst System : Use CuI with tris(benzyltriazolylmethyl)amine (TBTA) to stabilize Cu(I) and enhance regioselectivity (>95% 1,4-triazole formation) .
- Solvent Optimization : Test polar aprotic solvents (DMF, DMSO) vs. aqueous mixtures to balance solubility and reaction kinetics.
- Kinetic Analysis : Monitor reaction progress via TLC or HPLC to identify side products (e.g., dimerization of alkynes).
Q. What spectroscopic and computational methods validate the compound’s structure and activity?
- NMR : ¹H/¹³C NMR to confirm triazole ring formation (e.g., δ 8.1 ppm for triazole protons) .
- X-ray Crystallography : Resolve solid-state interactions (e.g., O···π-hole tetrel bonding in dimeric structures) .
- DFT Calculations : Predict electronic properties (e.g., HOMO-LUMO gaps) and binding affinity to targets like ketol-acid reductoisomerase .
Q. How do structural modifications influence its enzyme inhibition and antimicrobial activity?
- Substitution Effects : Introducing electron-withdrawing groups (e.g., -F) on the phenylthio moiety enhances lipophilicity and membrane penetration, improving antimicrobial potency .
- Comparative Studies : Compare IC₅₀ values against analogs (e.g., 3-[(4-fluorobenzyl)thio]-1H-1,2,4-triazol-5-amine) to identify critical pharmacophores .
Q. What challenges arise in multi-step synthesis, and how can they be mitigated?
Q. How can solid-state interactions be analyzed to predict crystallinity and stability?
- Hirshfeld Surface Analysis : Map intermolecular contacts (e.g., hydrogen bonds, π-π stacking) using CrystalExplorer .
- Thermogravimetric Analysis (TGA) : Assess thermal stability (decomposition >200°C) for storage and formulation studies .
Data Contradiction Analysis
Q. How to resolve discrepancies in reported solubility values across studies?
Q. Why do some studies report conflicting biological activity data?
- Assay Conditions : Differences in microbial strains (e.g., Gram-positive vs. Gram-negative) or enzyme isoforms affect activity. Validate using standardized protocols (CLSI guidelines) .
Methodological Tables
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
